Cas no 1187164-47-1 (5-(2,3-Dichlorobenzoyl)-2-methylpyridine)

• Product Name: 5-(2,3-Dichlorobenzoyl)-2-methylpyridine
• CAS No: 1187164-47-1
• MF: C₁₃H₉Cl₂NO
• MW: 266.122661352158
• CID: 4684383
• Update Time: 2025-06-09

5-(2,3-Dichlorobenzoyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Dichlorobenzoyl)-2-methylpyridine
• (2,3-Dichlorophenyl)(6-methylpyridin-3-yl)methanone
• BC4716034

• Inchi： 1S/C13H9Cl2NO/c1-8-5-6-9(7-16-8)13(17)10-3-2-4-11(14)12(10)15/h2-7H,1H3
• InChI Key： SLIAOTSWENZONR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C1=CN=C(C)C=C1)=O)Cl

Computed Properties

• Exact Mass: 265.006
• Monoisotopic Mass: 265.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30

Additional information on 5-(2,3-Dichlorobenzoyl)-2-methylpyridine

Introduction to 5-(2,3-Dichlorobenzoyl)-2-methylpyridine (CAS No. 1187164-47-1)

5-(2,3-Dichlorobenzoyl)-2-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1187164-47-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, characterized by its unique structural framework that combines a pyridine ring with a dichlorobenzoyl substituent. The presence of chlorine atoms at the 2 and 3 positions of the benzoyl group introduces a high degree of electrophilicity, making it a versatile intermediate in synthetic chemistry and drug development.

The 5-(2,3-Dichlorobenzoyl)-2-methylpyridine structure is particularly intriguing due to its potential applications in medicinal chemistry. The methyl group at the 2-position of the pyridine ring enhances the compound's lipophilicity, which is a critical factor in drug bioavailability. Additionally, the dichlorobenzoyl moiety serves as a reactive site for further functionalization, enabling the synthesis of more complex molecules. These attributes have positioned this compound as a valuable building block in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various biological targets. 5-(2,3-Dichlorobenzoyl)-2-methylpyridine has emerged as a promising candidate in this endeavor. Its structural features make it an excellent scaffold for modulating enzyme activity, particularly in cases where selective binding is required. For instance, studies have demonstrated its potential in inhibiting certain kinases and proteases, which are implicated in cancer and inflammatory diseases. The dichlorobenzoyl group facilitates hydrogen bonding interactions with key residues in the active sites of these enzymes, thereby enhancing binding affinity.

One of the most compelling aspects of 5-(2,3-Dichlorobenzoyl)-2-methylpyridine is its role in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments that bind to target proteins with high affinity. These fragments can then be optimized through iterative chemical modifications to yield potent inhibitors. The simplicity and reactivity of 5-(2,3-Dichlorobenzoyl)-2-methylpyridine make it an ideal starting point for such campaigns. By leveraging its structural versatility, researchers can rapidly explore diverse chemical space and identify novel lead compounds.

The synthesis of 5-(2,3-Dichlorobenzoyl)-2-methylpyridine involves multi-step organic reactions that highlight its synthetic utility. Typically, it is prepared through the acylation of 2-methylpyridine with 2,3-dichlorobenzoyl chloride under controlled conditions. This reaction requires careful optimization to ensure high yield and purity. The use of palladium-catalyzed cross-coupling reactions has also been explored as an alternative route, offering improved atom economy and reduced byproduct formation. These synthetic strategies underscore the compound's importance as a synthetic intermediate.

From a pharmacological perspective, 5-(2,3-Dichlorobenzoyl)-2-methylpyridine has shown promise in preclinical studies as an anti-inflammatory agent. In vitro assays have revealed its ability to inhibit lipoxygenase enzymes, which are key mediators of inflammation. By modulating these enzymes, the compound can help reduce pro-inflammatory cytokine production and mitigate inflammatory responses. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating neuroinflammatory disorders such as Alzheimer's disease and multiple sclerosis.

The compound's potential extends beyond inflammation into other therapeutic areas. Preliminary data indicate that 5-(2,3-Dichlorobenzoyl)-2-methylpyridine may exhibit antiviral properties by interfering with viral replication mechanisms. Its structural motifs are reminiscent of known antiviral agents, suggesting that further exploration could uncover novel treatments for infectious diseases. Moreover, its ability to interact with biological targets via multiple binding modes makes it an attractive candidate for developing drugs with enhanced pharmacokinetic profiles.

In conclusion,5-(2,3-Dichlorobenzoyl)-2-methylpyridine (CAS No. 1187164-47-1) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and broad range of applications. Its role as a synthetic intermediate and lead compound continues to drive innovation in drug discovery efforts worldwide. As research progresses,5-(2,3-Dichlorobenzoyl)-2-methylpyridine is poised to play an increasingly pivotal role in addressing unmet medical needs across various therapeutic domains.